QX 314 chloride
QX 314 chloride
Brand Name:
Vulcanchem
CAS No.:
5369-03-9
VCID:
VC0005542
InChI:
InChI=1S/C16H26N2O.ClH/c1-6-18(7-2,8-3)12-15(19)17-16-13(4)10-9-11-14(16)5;/h9-11H,6-8,12H2,1-5H3;1H
SMILES:
CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-]
Molecular Formula:
C16H27ClN2O
Molecular Weight:
298.8 g/mol
QX 314 chloride
CAS No.: 5369-03-9
Inhibitors
VCID: VC0005542
Molecular Formula: C16H27ClN2O
Molecular Weight: 298.8 g/mol
CAS No. | 5369-03-9 |
---|---|
Product Name | QX 314 chloride |
Molecular Formula | C16H27ClN2O |
Molecular Weight | 298.8 g/mol |
IUPAC Name | [2-(2,6-dimethylanilino)-2-oxoethyl]-triethylazanium;chloride |
Standard InChI | InChI=1S/C16H26N2O.ClH/c1-6-18(7-2,8-3)12-15(19)17-16-13(4)10-9-11-14(16)5;/h9-11H,6-8,12H2,1-5H3;1H |
Standard InChIKey | LLPPOMUAOGMYQI-UHFFFAOYSA-N |
SMILES | CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-] |
Canonical SMILES | CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-] |
Appearance | Assay:≥98%A crystalline solid |
Synonyms | 2-((2,6-dimethylphenyl)amino)-N,N,N-triethyl-2-oxoethanaminium chloride |
PubChem Compound | 21462 |
Last Modified | Nov 11 2021 |
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